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Audience: Researchers, scientists, and drug development professionals.

Introduction

7-Amino-4-methylcoumarin (AMC) is a versatile and widely used blue fluorescent dye.[1] Its
derivatives are particularly valuable as fluorogenic substrates for a variety of enzymatic assays,
including those for proteases and hydrolases.[2][3] The core principle of these assays lies in
the "turn-on" fluorescence mechanism. When AMC is conjugated to a substrate, such as a
peptide, its fluorescence is quenched.[2] Enzymatic cleavage of the substrate releases free
AMC, leading to a significant increase in fluorescence intensity that can be readily measured.
[2][3] This property provides a high signal-to-noise ratio, making AMC-based assays highly
sensitive and suitable for high-throughput screening.[2]

Photophysical and Chemical Properties of AMC

The photophysical properties of AMC are crucial for designing and executing fluorescence-
based experiments. The following table summarizes the key quantitative data for AMC.
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Property Value Source(s)
CAS Number 26093-31-2 [3][4][5][6]
Molecular Formula C10H9NO:2 [31[5][6]
Molecular Weight 175.18 g/mol [6]
Excitation Maximum (Aex) 341-365 nm [L11051[7]
Emission Maximum (Aem) 440-460 nm [1][7118]

Molar Extinction Coefficient (g) 17,800 M~tcm~1 (in Ethanol)

Quantum Yield (®) ~0.5 (in Ethanol) 9]

Principle of AMC-Based Fluorogenic Assays

The utility of AMC in enzyme assays stems from the significant change in its fluorescence upon
enzymatic activity. This "turn-on" mechanism is a form of static quenching.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. FluoroFinder [app.fluorofinder.com]

. benchchem.com [benchchem.com]

. scbt.com [scbt.com]

. peptide.com [peptide.com]

. caymanchem.com [caymanchem.com]

. chemscene.com [chemscene.com]

. Spectrum [AMC (7-Amino-4-methylcoumarin)] | AAT Bioquest [aatbio.com]

. adipogen.com [adipogen.com]

°
(o] (0] ~ (o)) ol iy w N -

. benchchem.com [benchchem.com]

¢ To cite this document: BenchChem. [Application Notes and Protocols for the AMC
Fluorophore]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15624219/docs#application-notes-and-protocols-for-
the-amc-fluorophore]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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